Cas no 270063-41-7 (Pentafluoro-L-beta-homophenylalanine hydrochloride)

• Product Name: Pentafluoro-L-beta-homophenylalanine hydrochloride
• CAS No: 270063-41-7
• MF: C₁₀H₉ClF₅NO₂
• MW: 305.628979444504
• CID: 253035
• PubChem ID: 2761625
• Update Time: 2025-06-13

Pentafluoro-L-beta-homophenylalanine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-3-Amino-4-pentafluorophenylbutanoic acid hydrochloride
• (S)-3-AMINO-4-(PENTAFLUORO-PHENYL)-BUTYRIC ACID HCL
• Pentafluoro-L-beta-homophenylalanine hydrochloride
• (S)-3-AMINO-4-(PENTAFLUOROPHENYL)BUTYRIC ACID HYDROCHLORIDE
• (S)-3-AMINO-4-(PENTAFLUORO-PHENYL)-BUTYRIC ACID-HCL
• (S)-3-Amino-4-pentafluorophenylbutanoic acid
• H-PHE(F5)-(C*CH2)OH HCL
• RARECHEM AK PT 0045
• (betaS)-beta-Amino-2,3,4,5,6-pentafluorobenzenebutanoic acid
• (S)-3-amino-4-(perfluorophenyl)butanoic acid hydrochloride
• (3S)-3-amino-4-(2,3,4,5,6-pentafluorophenyl)butanoic Acid Hydrochloride
• AS-48817
• MFCD01861037
• 270063-41-7
• H-Phe(F5)-(C#CH2)OH.HCl
• (S)-3-AMINO-4-PENTAFLUOROPHENYLBUTYRIC ACID-HCL
• 331847-07-5
• CS-0328167
• (3S)-3-amino-4-(2,3,4,5,6-pentafluorophenyl)butanoic acid;hydrochloride
• FD10121
• (3S)-3-amino-4-(pentafluorophenyl)butanoic acid hydrochloride
• (S)-3-Amino-4-pentafluorophenylbutanoicacidhydrochloride
• AKOS015948855

• Inchi： 1S/C10H8F5NO2.ClH/c11-6-4(1-3(16)2-5(17)18)7(12)9(14)10(15)8(6)13;/h3H,1-2,16H2,(H,17,18);1H/t3-;/m0./s1
• InChI Key： ZZFVLTJRIMBREK-DFWYDOINSA-N
• SMILES： Cl.FC1C(=C(C(=C(C=1C[C@@H](CC(=O)O)N)F)F)F)F

Computed Properties

• Exact Mass: 305.02400
• Monoisotopic Mass: 305.0241970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.538
• PSA: 63.32000
• LogP: 3.22890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Pentafluoro-L-beta-homophenylalanine hydrochloride

Pentafluoro-L-beta-homophenylalanine hydrochloride (CAS No. 270063-41-7): A Comprehensive Overview

Pentafluoro-L-beta-homophenylalanine hydrochloride, identified by its CAS number 270063-41-7, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, a derivative of L-beta-homophenylalanine, features a unique fluorinated aromatic ring structure, which imparts distinct chemical and biological properties. The hydrochloride salt form enhances its solubility and stability, making it a valuable candidate for various biochemical applications.

The incorporation of fluorine atoms into the molecular structure of Pentafluoro-L-beta-homophenylalanine hydrochloride introduces a high degree of electronic and steric effects. These modifications can significantly influence the compound's interactions with biological targets, including enzymes and receptors. The fluorinated aromatic ring can act as a key pharmacophore, enhancing binding affinity and selectivity. This feature makes the compound particularly interesting for the design of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of Pentafluoro-L-beta-homophenylalanine hydrochloride with high precision. These studies suggest that the compound can effectively modulate the activity of various enzymes involved in metabolic pathways. For instance, preliminary data indicate that it may interfere with the function of certain proteases, which are implicated in inflammatory responses and cancer progression.

In the realm of drug discovery, Pentafluoro-L-beta-homophenylalanine hydrochloride has been explored as a potential scaffold for developing small-molecule inhibitors. Its unique structural features allow for fine-tuning of pharmacokinetic properties, such as bioavailability and metabolic stability. By leveraging structure-activity relationship (SAR) studies, researchers have identified analogs of this compound that exhibit enhanced potency and reduced toxicity.

The synthesis of Pentafluoro-L-beta-homophenylalanine hydrochloride involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions, have been employed to introduce the fluorinated substituents efficiently. These techniques not only improve the scalability of production but also enhance the overall quality of the final product.

One of the most compelling aspects of Pentafluoro-L-beta-homophenylalanine hydrochloride is its potential in targeted therapy. Due to its ability to selectively interact with specific biological targets, this compound holds promise for treating a variety of diseases with minimal side effects. For example, ongoing research suggests that it may be effective in inhibiting the growth of certain cancer cell lines by disrupting critical signaling pathways.

The pharmacological profile of Pentafluoro-L-beta-homophenylalanine hydrochloride has been further elucidated through in vitro and in vivo studies. These investigations have revealed that the compound exhibits dose-dependent effects on various biological processes. Notably, it has shown potential in modulating neurotransmitter release, which could have implications for treating neurological disorders such as Parkinson's disease and Alzheimer's disease.

As interest in fluorinated compounds continues to grow, Pentafluoro-L-beta-homophenylalanine hydrochloride is expected to play a pivotal role in future drug development efforts. Its unique properties make it an attractive candidate for designing next-generation therapeutics with improved efficacy and safety profiles. Collaborative research initiatives involving academic institutions and pharmaceutical companies are likely to yield innovative applications for this compound in various therapeutic areas.

The regulatory landscape for compounds like Pentafluoro-L-beta-homophenylalanine hydrochloride is continually evolving to accommodate new scientific discoveries. Regulatory agencies require comprehensive data on safety and efficacy before approving such compounds for clinical use. Researchers must navigate these stringent requirements while ensuring that their findings are robust and reproducible.

In conclusion, Pentafluoro-L-beta-homophenylalanine hydrochloride (CAS No. 270063-41-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and biological activities make it a promising candidate for developing novel therapeutic agents. As research progresses, this compound is expected to contribute substantially to advancements in medicine and biotechnology.